molecular formula C12H16O5S B8374723 Methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid

Methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid

Cat. No.: B8374723
M. Wt: 272.32 g/mol
InChI Key: CNPRFVOBYULKDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid is a useful research compound. Its molecular formula is C12H16O5S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O5S

Molecular Weight

272.32 g/mol

IUPAC Name

3-(4-methoxyphenyl)sulfonyl-2-methylbutanoic acid

InChI

InChI=1S/C12H16O5S/c1-8(12(13)14)9(2)18(15,16)11-6-4-10(17-3)5-7-11/h4-9H,1-3H3,(H,13,14)

InChI Key

CNPRFVOBYULKDW-UHFFFAOYSA-N

Canonical SMILES

CC(C(C)S(=O)(=O)C1=CC=C(C=C1)OC)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Part A: To a solution of 2.6 g (18 mmol) of 4-methoxybenzenethiol in 30 ml of methanol at zero° C., was added 2.2 mL (2.0 g, 20 mmol) of methyl methacrylate. After nitrogen gas was bubbled through the solution for 15 min., 2.8 mL (2.1 g, 20 mmole) of triethylamine was added. After 4.5 hours, 20 mL of methanol and 10 mL of water were added, followed by 36 g (59 mmol) of potassium peroxymonosulfate (OXONE®). After 65 hours, the reaction was filtered, the filter cake was washed with methanol and the filtrate concentrated in vacuo, ethyl acetate and water were added, the layers were separated and the aqueous layer was extracted 2×s with ethyl acetate. The 3 organic extracts were combined and washed with saturated sodium bicarbonate solution and brine, dried with magnesium sulfate, filtered and concentrated to afford 4.1 g of crude product. This was chromatographed on silica gel using 25%-35% ethyl acetate/hexane to yield 3.5 g of pure methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid, m/z=279 (M+Li).
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step Two
Quantity
2.8 mL
Type
reactant
Reaction Step Three
Quantity
36 g
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Five
Quantity
20 mL
Type
solvent
Reaction Step Six
Name
Quantity
10 mL
Type
solvent
Reaction Step Six

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